N-(4-fluorophenyl)-2-((5-oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[5-oxo-4-(2-phenylethyl)-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H20FN5O2S/c26-18-10-12-19(13-11-18)27-22(32)16-34-25-29-28-24-30(15-14-17-6-2-1-3-7-17)23(33)20-8-4-5-9-21(20)31(24)25/h1-13H,14-16H2,(H,27,32)
• InChI Key: YOEZZKGEMGIELJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=O)C3=CC=CC=C3N4C2=NN=C4SCC(=O)NC5=CC=C(C=C5)F
• Molecular Formula: C25H20FN5O2S
• Molecular Weight: 473.5 g/mol

Description

N-(4-fluorophenyl)-2-((5-oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H20FN5O2S and its molecular weight is 473.53. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorophenyl)-2-((5-oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorophenyl)-2-((5-oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

Compounds structurally related to the specified chemical have been synthesized and evaluated for their anticancer activities. The design and synthesis of 1,2,4-triazolo[4,3-a]-quinoline derivatives aimed at meeting the structural requirements essential for anticancer activity have shown promising results. For instance, certain derivatives exhibited significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines in vitro, indicating their potential as anticancer agents (Reddy et al., 2015).

Antimicrobial Applications

Novel N-(phenyl, benzyl, hetaryl)-2-([1,2,4]triazolo[1,5-c]quinazolin-2-ylthio)acetamides have been synthesized and evaluated for their antimicrobial activities. These compounds were investigated against a range of bacterial and fungal strains, showing promising antibacterial and antifungal activities. The structure-activity relationship of these compounds contributes to understanding their mechanism of action and potential applications in developing new antimicrobial agents (Antypenko et al., 2017).

Positive Inotropic Activity

Another significant application involves the synthesis and evaluation of N-(4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)-2-(piperazin-1-yl)acetamide derivatives for their positive inotropic activity. These compounds were tested on isolated rabbit heart preparations, with several showing favorable activity compared to standard drugs. This suggests their potential use in developing treatments for heart conditions requiring increased cardiac output (Zhang et al., 2008).